Cas no 168280-54-4 ([1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-)

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)- structure
168280-54-4 structure
Product Name:[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-
CAS No:168280-54-4
MF:C16H16N4OS
MW:312.389441490173
CID:187969
PubChem ID:826349
Update Time:2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-
    • 3-amino-2-anilino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2-(phenylamino)-
    • 3-amino-2-(phenylamino)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • 5,6,7,8-Tetrahydro-3-amino-2-(phenylamino)-(1)benzothieno(2,3-d)pyrimidin-4(3H)-one
    • (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2 -(phenylamino)-
    • 168280-54-4
    • Oprea1_199488
    • HMS1677N08
    • Oprea1_329184
    • CHEMBL1493743
    • DTXSID90168542
    • AKOS000505227
    • NCGC00245162-01
    • 3-amino-2-anilino-5,6,7,8-tetrahydrobenzothiopheno[2,3-d]pyrimidin-4-one
    • SMR000283210
    • HMS2718F22
    • [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6,7,8-tetrahydro-2-(phenylamino)-
    • MLS000689233
    • Inchi: 1S/C16H16N4OS/c17-20-15(21)13-11-8-4-5-9-12(11)22-14(13)19-16(20)18-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,17H2,(H,18,19)
    • InChI Key: WNRRMNQOXSDVCN-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(N(C(NC3C=CC=CC=3)=N2)N)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 312.104482
  • Monoisotopic Mass: 312.104482
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.8
  • Topological Polar Surface Area: 99

Experimental Properties

  • Density: 1.52
  • Boiling Point: 556°C at 760 mmHg
  • Flash Point: 290°C
  • Refractive Index: 1.789

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylamino)- Related Literature

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